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Compound of Interest

Compound Name: 1,2-Diiodododecane

Cat. No.: B14356176

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the synthesis of diverse
functionalized dodecane derivatives starting from 1,2-diiodododecane. The methodologies
outlined herein focus on nucleophilic substitution and palladium-catalyzed cross-coupling
reactions, which are fundamental transformations in modern organic synthesis. These
functionalized long-chain alkanes are valuable intermediates in the development of new
therapeutic agents and advanced materials.[1][2]

Overview of Synthetic Pathways

1,2-Diiodododecane is a versatile substrate for introducing a variety of functional groups onto
a C12 backbone. The two primary strategies for its functionalization are nucleophilic
substitution and carbon-carbon bond-forming cross-coupling reactions. The presence of two
iodine atoms on adjacent carbons allows for the introduction of two functional groups, leading

to products with unique properties.

A general workflow for the synthesis of these derivatives is presented below. The choice of
reaction pathway depends on the desired functionality.
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Starting Material

1,2-Diiodododecane

INucleophile Organometallic Reagent
(e.g., NgN3, KCN, R-NIH2) (e.g., R-B(OH)2, R-SnBu3)

\ 4

Nucleophilic Substitution Cross-Coupling Reactions

1,2-Diaminododecanes 1,2-Diazidododecanes 1,2-Dithioldodecanes 1,2-Dialkynyldodecanes 1,2-Diaryldodecanes
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Sonogashira Catalytic Cycle

Reactants

Terminal Alkyne

(R-C=CH) 1,2-Diiodododecane - Pd(0)L_n

Product

. - Oxidative :
R'-Pd(ll)-1 Addition 1,2-Dialkynyl-dodecane

Transmetalation

(with Cu-acetylide) REFEIHESCR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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